Cas no 552-16-9 (2-Nitrobenzoic acid)

• Product Name: 2-Nitrobenzoic acid
• CAS No: 552-16-9
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00007137
• CID: 38271
• PubChem ID: 11087
• Update Time: 2025-11-01

2-Nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitrobenzoic acid
• 1-CARBOXY-2-NITROBENZENE
• O-NITROBENZOIC ACID
• RARECHEM AL BO 0202
• 2-nitrobenzoic
• 2-nitro-benzoicaci
• Benzoic acid, o-nitro-
• Benzoicacid,2-nitro-
• o-carboxynitrobenzene
• o-Nitrobenaoicacid
• o-nitro-benzoicaci
• ORTHO-NITROBENZOATE
• ORTHO-NITROBENZOICACID
• Benzoic acid, 2-nitro-
• 2-nitrobenzoicacid
• Nitrobenzoic acid
• 2-nitro-benzoic acid
• 2-nitro benzoic acid
• ortho-nitrobenzoic acid
• SLAMLWHELXOEJZ-UHFFFAOYSA-N
• S6S4653K7Z
• nitro benzoic acid
• 6-nitro-benzoic acid
• PubChem22385
• DSSTox_CID_5738
• DSSTox_RID_77900
• Opr
• 2-NITRODRACYLIC ACID
• OTAVA-BB BB0125160260
• O-NITROBENZOIC ACID APPROX. 95%
• 2-Nitrobenzoicacid,95%
• NCGC00091364-02
• EINECS 209-004-9
• DTXCID005738
• HY-Y0891
• NSC9576
• InChI=1/C7H5NO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10
• CCRIS-2334
• CAS-552-16-9
• MFCD00007137
• 2-Nitrobenzoic acid, Vetec(TM) reagent grade, 94%
• NCGC00258573-01
• Tox21_201020
• D71183
• CS-W020072
• Z57160141
• AS-11055
• Oprea1_474365
• NSC 9576
• AM87062
• EN300-18349
• F3096-1719
• AI3-08821
• BENZOIC ACID,2-NITRO MFC7 H5 N1 O4
• NS00022362
• AC-652
• 552-16-9
• -nitrobenzoic acid
• SY005662
• Q19810380
• 2-Nitrobenzoic acid, 95%
• N0155
• 2-Nitrobenzoic acid, technical, >=85% (HPLC)
• CHEBI:25620
• UNII-S6S4653K7Z
• FT-0650584
• SCHEMBL78205
• AB-131/40245354
• 2-Nitrobenzoic acid-ring-ul-14c
• SCHEMBL17461588
• Q-200311
• AKOS000119255
• DTXSID5025738
• 104810-18-6
• NCGC00091364-01
• NSC-9576
• CCRIS 2334
• NITROBENZOIC ACID, 2-
• CHEMBL114719
• 2-Nitrobenzoic acid, 95%, Contains 3- and 4-isomers
• 2-Nitrobenzoic acid, purum, >=97.0% (HPLC)
• STL168882
• oNitrobenzoic acid
• Benzoic acid, 2nitro
• DB-024127
• Nitrobenzoicacid, o
• BENZOIC ACID,2-NITRO MFC7 H5 N1 O4
• oCarboxynitrobenzene
• orthonitrobenzoic acid
• Benzoic acid, onitro

• MDL： MFCD00007137
• Inchi： 1S/C7H5NO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)
• InChI Key： SLAMLWHELXOEJZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1[N+](=O)[O-])=O
• BRN： 1910632

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Yellowish white crystals
• Density: 1.580(lit.)
• Melting Point: 146-148 °C (lit.)
• Boiling Point: 295.67°C (rough estimate)
• Flash Point: 157.5℃
• Refractive Index: 1.6280 (estimate)
• Solubility: 7.8g/l
• Water Partition Coefficient: 6.8 g/L
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 83.12000
• LogP: 1.81620
• Sensitiveness: Sensitive to humidity
• Merck: 6588
• pka: 2.16(at 18℃)
• Solubility: Slightly soluble in water, soluble in ethanol and diethyl ether.

2-Nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：DH5050000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R68
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Nitrobenzoic acid

Recent Advances in the Study of 2-Nitrobenzoic Acid (552-16-9): A Comprehensive Research Brief

2-Nitrobenzoic acid (CAS: 552-16-9) is a nitro-substituted benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as an intermediate in organic synthesis and potential biological activities. Recent studies have explored its role in drug development, material science, and biochemical pathways, making it a compound of considerable interest.

One of the key areas of research involving 2-nitrobenzoic acid is its utility as a precursor in the synthesis of more complex pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of novel anti-inflammatory agents. The study highlighted that derivatives of 2-nitrobenzoic acid exhibited significant COX-2 inhibitory activity, suggesting potential for development into non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-nitrobenzoic acid has been investigated for its role in material science. A recent paper in Advanced Materials (2024) reported the use of 2-nitrobenzoic acid as a building block for the development of organic semiconductors. The study found that the nitro group in 2-nitrobenzoic acid enhances electron-withdrawing properties, which is crucial for improving the performance of organic electronic devices. This discovery opens new avenues for the design of next-generation flexible electronics and optoelectronic materials.

Biochemical studies have also shed light on the metabolic pathways involving 2-nitrobenzoic acid. Research published in Biochemical Pharmacology (2023) explored its interaction with microbial enzymes, revealing that certain bacterial strains can metabolize 2-nitrobenzoic acid into less toxic compounds. This finding has implications for bioremediation strategies aimed at mitigating environmental contamination by nitroaromatic compounds.

Despite these promising developments, challenges remain in the large-scale production and application of 2-nitrobenzoic acid. Issues such as yield optimization, purification techniques, and environmental impact need to be addressed. Future research directions may focus on green chemistry approaches to synthesize 2-nitrobenzoic acid more sustainably, as well as further exploration of its biological activities for therapeutic applications.

In conclusion, 2-nitrobenzoic acid (552-16-9) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug development, material science, and environmental biotechnology highlight its versatility and potential for future innovations. Ongoing research efforts are expected to uncover even more uses for this multifaceted molecule, solidifying its importance in the chemical and pharmaceutical industries.